Cas no 2172450-27-8 (3-amino-3-(thian-3-yl)butanoic acid)

• Product Name: 3-amino-3-(thian-3-yl)butanoic acid
• CAS No: 2172450-27-8
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5899204
• PubChem ID: 165522425
• Update Time: 2025-06-08

3-amino-3-(thian-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(thian-3-yl)butanoic acid
• 2172450-27-8
• EN300-1285943

• Inchi： 1S/C9H17NO2S/c1-9(10,5-8(11)12)7-3-2-4-13-6-7/h7H,2-6,10H2,1H3,(H,11,12)
• InChI Key： LSLQYJIJTCYGOI-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C)(CC(=O)O)N

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-amino-3-(thian-3-yl)butanoic acid

Comprehensive Overview of 3-amino-3-(thian-3-yl)butanoic acid (CAS No. 2172450-27-8): Structure, Applications, and Research Insights

3-amino-3-(thian-3-yl)butanoic acid (CAS No. 2172450-27-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a thian-3-yl moiety with an amino acid backbone, making it a promising candidate for drug discovery and enzyme modulation. Its chiral center and hydrogen-bonding capacity contribute to its potential in designing bioactive molecules, aligning with current trends in precision medicine and small-molecule therapeutics.

Recent studies highlight the compound’s relevance in addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and AI-driven platforms. Researchers are exploring its role as a GABA analogue or enzyme inhibitor, leveraging its structural similarity to endogenous metabolites. The thian-3-yl group enhances lipid solubility, a property critical for blood-brain barrier penetration—a key focus area in CNS drug development.

From a synthetic perspective, 3-amino-3-(thian-3-yl)butanoic acid exemplifies advancements in stereoselective synthesis. Modern protocols employ catalytic asymmetric hydrogenation or biocatalytic methods to achieve high enantiopurity, reflecting industry demands for green chemistry solutions. These methods align with Google searches on sustainable synthesis and cost-effective chiral building blocks.

The compound’s physicochemical properties (e.g., pKa, logP) make it suitable for prodrug design, another trending topic in pharmacokinetic optimization. Its zwitterionic nature at physiological pH enhances solubility, addressing common challenges in oral bioavailability—a frequent query in drug development forums.

Analytical characterization of CAS No. 2172450-27-8 typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in quality control circles. Patent databases reveal growing interest in its derivatives for ion channel modulation, connecting to popular searches on pain management and cardioprotection.

In conclusion, 3-amino-3-(thian-3-yl)butanoic acid represents a nexus of medicinal chemistry and molecular design. Its versatility underscores its potential to answer pressing questions in drug discovery, while synthetic innovations position it as a model for sustainable pharmaceutical manufacturing.